Cas no 1213564-18-1 (1213564-18-1)

• Product Name: 1213564-18-1
• CAS No: 1213564-18-1
• MF: C₇H₆ClF₃N₂
• MW: 210.584150791168
• CID: 5592766
• PubChem ID: 97296508
• Update Time: 2025-05-20

1213564-18-1 Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(4-CHLORO(2-PYRIDYL))-2,2,2-TRIFLUOROETHYLAMINE
• 2-Pyridinemethanamine, 4-chloro-α-(trifluoromethyl)-, (αR)-
• (R)-1-(4-CHLOROPYRIDIN-2-YL)-2,2,2-TRIFLUOROETHAN-1-AMINE
• 1213564-18-1

• Inchi： 1S/C7H6ClF3N2/c8-4-1-2-13-5(3-4)6(12)7(9,10)11/h1-3,6H,12H2/t6-/m1/s1
• InChI Key： DHJAKRJDZPEGQU-ZCFIWIBFSA-N
• SMILES： N[C@H](C1=NC=CC(Cl)=C1)C(F)(F)F

Computed Properties

• Exact Mass: 210.0171604g/mol
• Monoisotopic Mass: 210.0171604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.420±0.06 g/cm3(Predicted)
• Boiling Point: 230.8±40.0 °C(Predicted)
• pka: 5.00±0.50(Predicted)

Additional information on 1213564-18-1

Compound Introduction: CAS No 1213564-18-1 and Product Name: 1213564-18-1

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